(3,4-Dihydroxy-5-purin-9-yloxolan-2-yl)methyl dihydrogen phosphate

• Molecular Formula: C10H13N4O7P
• Molecular Weight: 332.21 g/mol
• IUPAC Name: [(2R,3S,4R,5R)-3,4-dihydroxy-5-purin-9-yloxolan-2-yl]methyl dihydrogen phosphate
• InChI: InChI=1S/C10H13N4O7P/c15-7-6(2-20-22(17,18)19)21-10(8(7)16)14-4-13-5-1-11-3-12-9(5)14/h1,3-4,6-8,10,15-16H,2H2,(H2,17,18,19)/t6-,7-,8-,10-/m1/s1
• InChI Key: MCWDCZIDTUQRHK-FDDDBJFASA-N
• Isomeric SMILES: C1=C2C(=NC=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)O)O)O
• SMILES: C1=C2C(=NC=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)O)O)O
• CAS No.: 13484-60-1

Description

Purine Riboside-5’-Monophosphate is a nucleotide consisting of a purine base linked to a ribose to which one monophosphate group is attached . . It plays a crucial role in various biological processes, including the synthesis of nucleic acids and energy metabolism.

Preparation Methods

Purine Riboside-5’-Monophosphate can be synthesized through the de novo biosynthesis pathway of purines . This pathway involves a sequence of ten reactions catalyzed by six enzymes, with three of these enzymes being multifunctional . The preparation of this compound can also involve the use of stable isotope incorporation to confirm fragmentation mechanisms and provide data for future fluxomic experiments . Industrial production methods may involve the crystallization or lyophilization of the sodium salt form of the compound .

Chemical Reactions Analysis

Purine Riboside-5’-Monophosphate undergoes various chemical reactions, including oxidation, reduction, and substitution . Common reagents and conditions used in these reactions include uridine diphosphate glycosyltransferases for conjugation with glucose . Major products formed from these reactions include different forms of purine ribonucleoside monophosphates and their derivatives .

Scientific Research Applications

Purine Riboside-5’-Monophosphate has numerous scientific research applications. It is used in the study of purine metabolism and the investigation of purinosome formation . This compound is also valuable in cancer research, enzyme inhibition studies, and the diagnosis of purine de novo synthesis disorders . Additionally, it plays a role in the formation of mixed-ligand complexes with metal ions, which can be studied using NMR spectroscopy .

Mechanism of Action

The mechanism of action of Purine Riboside-5’-Monophosphate involves its role as a nucleotide in various biochemical pathways . It acts as a substrate for enzymes involved in nucleic acid synthesis and energy metabolism . The compound’s molecular targets include ribonuclease pancreatic and other enzymes that interact with purine ribonucleoside monophosphates .

Comparison with Similar Compounds

Purine Riboside-5’-Monophosphate is similar to other purine ribonucleoside monophosphates, such as adenosine-5’-monophosphate and guanosine-5’-monophosphate . it is unique in its specific structure and the presence of a purine base linked to a ribose with one monophosphate group . Other similar compounds include cytokinin ribosides and their derivatives .